Cas no 91844-20-1 (Ethyl 5-bromo-1-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-bromo-1-methyl-1H-indole-2-carboxylate
• CAS No: 91844-20-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD09027165
• CID: 1027326
• PubChem ID: 11637730
• Update Time: 2025-04-20

Ethyl 5-bromo-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-methyl-1H-indole-2-carboxylate
• 5-bromo-1-methyl-1H-indole-2-carboxylic acid
• MFCD09027165
• J-521113
• AT32176
• FT-0708273
• AM20041408
• RLEUBLNVHZTFOH-UHFFFAOYSA-N
• 91844-20-1
• AKOS005073149
• KA-0922
• 5-bromo-1-methyl-1H-indole-2-carboxylic acid ethyl ester
• ethyl 5-bromo-1-methylindole-2-carboxylate
• SCHEMBL1096993
• DTXSID30469848
• DA-33784

• MDL： MFCD09027165
• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-7-8-6-9(13)4-5-10(8)14(11)2/h4-7H,3H2,1-2H3
• InChI Key： RLEUBLNVHZTFOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OCC)N2C

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 441.1±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 5-bromo-1-methyl-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives